Cas no 886448-84-6 ([1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)-)

• Product Name: [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)-
• CAS No: 886448-84-6
• MF: C₄₄H₆₂O₄
• MW: 654.960693836212
• CID: 4293975
• PubChem ID: 86242702
• Update Time: 2025-09-23

[1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)-
• 2',5'-bis(dodecyloxy)-[1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde
• 1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)-
• 886448-84-6
• 2',5'-Bis(dodecyloxy)-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde
• G64469

• Inchi： 1S/C44H62O4/c1-3-5-7-9-11-13-15-17-19-21-31-47-43-33-42(40-29-25-38(36-46)26-30-40)44(34-41(43)39-27-23-37(35-45)24-28-39)48-32-22-20-18-16-14-12-10-8-6-4-2/h23-30,33-36H,3-22,31-32H2,1-2H3
• InChI Key： YQZNSLURTJPYNE-UHFFFAOYSA-N
• SMILES： O(C1C=C(C2C=CC(C=O)=CC=2)C(=CC=1C1C=CC(C=O)=CC=1)OCCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 654.46481045g/mol
• Monoisotopic Mass: 654.46481045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 28
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.2
• Topological Polar Surface Area: 52.6Ų

Additional information on [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)-

Recent Advances in the Application of [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)- (CAS: 886448-84-6) in Chemical Biology and Pharmaceutical Research

The compound [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)- (CAS: 886448-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, characterization, and emerging roles in drug discovery and material science.

Recent studies have highlighted the compound's utility as a versatile building block for the development of supramolecular architectures and functional materials. Its extended terphenyl core, combined with the presence of dodecyloxy side chains and dicarboxaldehyde functionalities, enables precise control over molecular self-assembly and interfacial properties. Researchers have successfully employed this compound in the design of liquid crystalline materials, organic semiconductors, and nanoscale drug delivery systems.

In the pharmaceutical domain, investigations into the biological activity of derivatives based on 886448-84-6 have revealed promising results. The compound's ability to interact with various biological targets, including enzymes and membrane receptors, has been demonstrated through in vitro and in silico studies. Notably, its structural features allow for facile modification, making it an attractive scaffold for the development of novel therapeutic agents targeting inflammatory pathways and oncogenic processes.

The synthesis of [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-bis(dodecyloxy)- has been optimized in recent work, with improvements in yield and purity through palladium-catalyzed cross-coupling reactions and subsequent oxidation steps. Advanced characterization techniques, including X-ray crystallography and NMR spectroscopy, have provided detailed insights into the compound's conformational preferences and electronic properties, facilitating its rational design for specific applications.

Looking forward, the unique combination of structural features in 886448-84-6 positions it as a valuable tool for interdisciplinary research at the interface of chemistry, biology, and materials science. Ongoing studies are exploring its potential in biosensing applications, where its fluorescence properties and molecular recognition capabilities can be harnessed for diagnostic purposes. Additionally, the compound's amphiphilic nature is being investigated for the development of novel drug formulations with enhanced bioavailability and targeted delivery characteristics.